Cas no 52811-48-0 (4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester)

4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester structure
52811-48-0 structure
Product name:4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
CAS No:52811-48-0
MF:C21H19N3O2
MW:345.394464731216
CID:2064551
PubChem ID:11371381

4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester
    • Lyalin
    • Lyaline
    • lyanine
    • methyl 4-[(beta-carbolin-1-yl)methyl]-5-vinyl-1,4-dihydropyridine-3-carboxylate
    • (+)-5-Vinyl-1,4-dihydro-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-3-pyridinecarboxylic acid methyl ester
    • 52811-48-0
    • DB-299379
    • methyl 5-ethenyl-4-(9H-pyrido[3,4-b]indol-1-ylmethyl)-1,4-dihydropyridine-3-carboxylate
    • Inchi: InChI=1S/C21H19N3O2/c1-3-12-15-10-17-19-14(8-9-22-17)13-6-4-5-7-18(13)24(19)20(12)23-11-16(15)21(25)26-2/h3-9,11-12,15,20,23H,1,10H2,2H3
    • InChI Key: JTTRUFOGCIVOCO-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CNC2C(C=C)C1Cc1nccc3c4ccccc4n2c13

Computed Properties

  • Exact Mass: 345.147726857Da
  • Monoisotopic Mass: 345.147726857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 67Ų

4-(9H-beta-carbolin-1-ylmethyl)-5-vinyl-1,4-dihydro-pyridine-3-carboxylic acid methyl ester Related Literature

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